Cas no 191676-58-1 ((3-TERT-BUTYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)METHANOL)

• Product Name: (3-TERT-BUTYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)METHANOL
• CAS No: 191676-58-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4629668
• PubChem ID: 13801521
• Update Time: 2024-03-01

(3-TERT-BUTYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (3-TERT-BUTYL-4,5-DIHYDRO-1,2-OXAZOL-5-YL)METHANOL
• 5-Isoxazolemethanol, 3-(1,1-dimethylethyl)-4,5-dihydro-

• Inchi： 1S/C8H15NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h6,10H,4-5H2,1-3H3
• InChI Key： QKZPPUZEXMEYMU-UHFFFAOYSA-N
• SMILES： O1C(CO)CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines